3-Methoxy-1,6-dimethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid

• CAS No.: 956735-84-5
• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol
• IUPAC Name: 3-methoxy-1,6-dimethyl-2-oxopyridine-4-carboxylic acid
• InChI: InChI=1S/C9H11NO4/c1-5-4-6(9(12)13)7(14-3)8(11)10(5)2/h4H,1-3H3,(H,12,13)
• InChI Key: OBNDADACWWBVTG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=O)N1C)OC)C(=O)O

Description

3-Methoxy-1,6-dimethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C9H11NO4 and its molecular weight is 197.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 16 (7.51 g, 33.3 mmol) in methanol (350 mL) was added a 4 M sodium hydroxide solution (350 mL). The resulting solution was heated at reflux, and after 2 h, methanol was removed under reduced pressure. An aqueous 3 N HCl solution was used to adjust the resulting solution to pH 1. The solution was extracted with ethyl acetate; the organic extracts were dried over sodium sulfate, and solvent was removed under reduced pressure to yield 6.44 g (98%) of 5 as a tan solid. 1H NMR (300 MHz, CD3OD): δ=2.40 (s, 3H, C—CH3), 3.58 (s, 3H, N—CH3), 3.86 (s, 3H, O—CH3), 6.36 (s, 1H, CH); 13C NMR (75 MHz, CD3OD): δ=20.6 (C—CH3), 32.6 (N—CH3), 61.0 (O—CH3), 105.9 (CH), 132.8, 143.4, 146.6, 162.6, 168.2; ESI-MS calcd for C9H11NO4 [M−H]−: 196.0610. found 196.0615.